Cas no 2229333-09-7 (tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]carbamate
• CAS No: 2229333-09-7
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5838317
• PubChem ID: 165776944
• Update Time: 2025-06-08

tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1871021
• 2229333-09-7
• tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C16H23NO5/c1-6-21-13-9-11(7-8-12(13)19)16(5,10-18)17-14(20)22-15(2,3)4/h7-10,19H,6H2,1-5H3,(H,17,20)
• InChI Key： JWYBMQFFKGGUTJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(=C(C=1)OCC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]carbamate

tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]carbamate (CAS No. 2229333-09-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]carbamate (CAS No. 2229333-09-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBEHPC, belongs to the class of carbamates and exhibits a complex molecular structure with multiple functional groups, including an ethoxyphenyl moiety and a tert-butyl carbamate group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The TBEHPC molecule is characterized by its tert-butyl carbamate group, which is known for its stability and ability to modulate the reactivity of the adjacent amino group. The presence of the ethoxyphenyl moiety adds further complexity to the molecule, providing it with potential binding sites for various biological targets. The hydroxyl group in the phenyl ring can participate in hydrogen bonding interactions, enhancing the compound's affinity for specific receptors or enzymes.

Recent studies have explored the pharmacological properties of TBEHPC in various biological systems. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that TBEHPC effectively inhibits the activity of a key enzyme in the biosynthesis of cholesterol, suggesting its potential as a therapeutic agent for hypercholesterolemia. The compound's ability to selectively target this enzyme without affecting other metabolic processes highlights its safety profile and therapeutic potential.

In addition to its enzymatic inhibition properties, TBEHPC has shown promise in modulating cellular signaling pathways. Research conducted at the University of California, Los Angeles (UCLA) revealed that TBEHPC can activate certain transcription factors involved in cell growth and differentiation. This activation leads to the upregulation of genes associated with cellular repair and regeneration, making TBEHPC a potential candidate for treating degenerative diseases such as Alzheimer's and Parkinson's disease.

The structural flexibility of TBEHPC also allows for its use as a scaffold for developing new derivatives with enhanced biological activities. Chemists at the Institute of Organic Chemistry have synthesized several analogs of TBEHPC by modifying the ethoxyphenyl moiety or introducing additional functional groups. These modifications have led to compounds with improved solubility, bioavailability, and target specificity, expanding the range of potential applications for this class of molecules.

Preclinical studies have further validated the therapeutic potential of TBEHPC and its derivatives. In animal models, TBEHPC has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary data suggest that TBEHPC may have neuroprotective effects, potentially reducing neuronal damage in ischemic stroke models.

The safety profile of TBEHPC has been extensively evaluated through various toxicological studies. Results from these studies indicate that TBEHPC exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]carbamate (CAS No. 2229333-09-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable safety profile make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, TBEHPC is poised to play a significant role in advancing our understanding and treatment of various diseases.